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Compound of Interest

Compound Name: 3-Ethoxy-4-hydroxybenzyl alcohol

Cat. No.: B1330712

3-Ethoxy-4-hydroxybenzyl alcohol, also commonly known as ethyl vanillyl alcohol, is a
substituted aromatic alcohol that serves as a crucial building block in synthetic organic
chemistry.[1] Its structure is derived from a benzene ring functionalized with three distinct
groups: a phenolic hydroxyl (-OH), an ethoxy (-OC2H5), and a hydroxymethyl (-CH20H).[1][2]
This unique arrangement of functional groups imparts a versatile reactivity profile, making it a
valuable intermediate in the synthesis of more complex molecules. Its direct precursor, 3-
ethoxy-4-hydroxybenzaldehyde (ethyl vanillin), is a widely recognized flavoring agent,
approximately three to four times more potent than vanillin, used extensively in the food,
beverage, and cosmetic industries.[3][4] This guide provides a comprehensive overview of the
chemical properties, synthesis, reactivity, and safety considerations of 3-ethoxy-4-
hydroxybenzyl alcohol for researchers and drug development professionals.

Chemical Identity and Molecular Structure

The systematic IUPAC name for this compound is (3-ethoxy-4-hydroxyphenyl)methanol.[1] This
nomenclature precisely describes a methanol group attached to a phenyl ring, which is
substituted at the 3-position with an ethoxy group and at the 4-position with a hydroxyl group,
relative to the methanol attachment point.[1] The presence of both a phenolic hydroxyl and a
benzylic alcohol moiety are key to its chemical character.[1]

Caption: Chemical Structure of 3-Ethoxy-4-hydroxybenzyl alcohol.

Physicochemical Properties
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The physical properties of 3-ethoxy-4-hydroxybenzyl alcohol are dictated by its molecular
structure. The presence of two hydroxyl groups facilitates strong intermolecular hydrogen
bonding, resulting in a relatively stable solid with a moderate melting point and a high boiling
point.[2]

Property Value Source(s)
Molecular Formula CoH1203 [1][2][5]
Molecular Weight 168.19 g/mol [1112]5]
CAS Number 4912-58-7 [1][2][5]
Appearance Soliq, off-white 1[6]
particulate/powder

Melting Point 73-75 °C [1112]
Boiling Point 323.3 °C at 760 mmHg [11[71[8]
Density 1.182 - 1.31 g/cm?3 at 20°C [1][5]

pKa 9.88 + 0.18 (Predicted) [2][5]

. Soluble in ethanol, glycerin,
Solubility [3][6]
and propylene glycol

Synthesis and Reactivity
Reductive Synthesis from Ethyl Vanillin

The most direct and common method for synthesizing 3-ethoxy-4-hydroxybenzyl alcohol is
through the reduction of its corresponding aldehyde, 3-ethoxy-4-hydroxybenzaldehyde (ethyl
vanillin).[1] This transformation is efficiently achieved using mild reducing agents, with sodium
borohydride (NaBHa4) being a frequent choice.[1][9]

Mechanism Insight: The synthesis proceeds via a well-established two-step mechanism. First,
a hydride ion (H™) from the borohydride complex performs a nucleophilic attack on the
electrophilic carbonyl carbon of the aldehyde. This breaks the C=0 pi bond and forms a
tetrahedral alkoxide intermediate. In the second step, this intermediate is protonated by a protic
solvent (typically water added during the workup) to yield the final benzyl alcohol product.[1]
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Caption: Workflow for the reduction of ethyl vanillin.

Experimental Protocol: Sodium Borohydride Reduction

» Dissolution: Dissolve 3-ethoxy-4-hydroxybenzaldehyde (ethyl vanillin) in a suitable basic
agueous medium (e.g., dilute NaOH solution).

e Cooling: Cool the reaction mixture to a controlled temperature range of 10—20°C using an ice
bath.

e Reduction: Slowly add sodium borohydride (NaBHa4) portion-wise to the stirred solution,
maintaining the temperature below 20°C.

e Reaction: Continue stirring the mixture at 10—-20°C for approximately 30 minutes, monitoring
the reaction progress via Thin Layer Chromatography (TLC).[10]

e Quenching: Once the reaction is complete, carefully quench the excess NaBHa4 by the slow
addition of a dilute acid (e.g., HCI) until the solution is neutral or slightly acidic.

o Extraction: Extract the product from the aqueous solution using an appropriate organic
solvent (e.g., ethyl acetate).

 Purification: Combine the organic layers, dry over an anhydrous salt (e.g., MgSOa), filter, and
concentrate under reduced pressure to yield the crude product. Further purification can be
achieved by recrystallization.
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This protocol is a generalized representation. Researchers should consult specific literature for
precise molar ratios and conditions.

Chemical Reactivity

The synthetic utility of 3-ethoxy-4-hydroxybenzyl alcohol stems from the distinct reactivity of
its three functional groups.[1]

e Phenolic Hydroxyl (-OH): This acidic proton allows the group to readily undergo reactions like
etherification and esterification under appropriate basic conditions.[1]

e Benzylic Alcohol (-CH20H): As a primary alcohol, this group can be easily oxidized to form
the corresponding aldehyde (ethyl vanillin) or further to a carboxylic acid. It is also a prime
site for ether and ester formation.[1]

e Aromatic Ring: The ring is activated towards electrophilic substitution reactions. The hydroxyl
and ethoxy groups are ortho-, para-directing, influencing the position of incoming
electrophiles.[1]

3-Ethoxy-4-hydroxybenzyl alcohol
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Caption: Reactivity sites of 3-ethoxy-4-hydroxybenzyl alcohol.

Spectroscopic Profile
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Spectroscopic analysis is essential for the structural confirmation of 3-ethoxy-4-
hydroxybenzyl alcohol.

« Infrared (IR) Spectroscopy: The IR spectrum would prominently feature a broad absorption
band in the 3200-3600 cm~1 region, corresponding to the O-H stretching vibrations of both
the phenolic and alcoholic hydroxyl groups. Additional key peaks would include C-O
stretching and aromatic C-H and C=C absorptions.[11]

e Mass Spectrometry (MS): GC-MS analysis shows a molecular ion peak corresponding to its
molecular weight of 168.19 g/mol .[6]

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Would display distinct signals for the aromatic protons, a singlet for the phenolic -
OH, a triplet for the alcoholic -OH, a singlet for the benzylic -CHz-, and a quartet and triplet
for the ethoxy group's -CHz- and -CHs protons, respectively.

o 13C NMR: Would show nine distinct carbon signals, including those for the aromatic ring,
the benzylic carbon, and the two carbons of the ethoxy group.

Applications and Significance

While its precursor, ethyl vanillin, is famed as a flavoring agent, 3-ethoxy-4-hydroxybenzyl
alcohol holds its own significance in several areas:

e Synthetic Intermediate: It is a valuable precursor for the synthesis of more complex
molecules in the pharmaceutical and specialty chemical industries.[1]

» Flavor and Fragrance Research: As the alcohol derivative of ethyl vanillin, it is studied in the
context of flavor chemistry and may be used as a flavoring agent itself.[6]

o Antioxidant Properties: Research has indicated that the compound possesses antioxidant
properties, with the ability to scavenge free radicals and reactive oxygen species.[8] This
suggests potential applications in areas where mitigating oxidative stress is beneficial.[8][9]

Safety and Handling

According to safety data sheets, 3-ethoxy-4-hydroxybenzyl alcohol requires careful handling.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.chegg.com/homework-help/questions-and-answers/ir-spectrum-3-ethoxy-4-hydroxybenzyl-alcohol-don-t-understand-find-right-peaks-ranges-comp-q23872080
https://pubchem.ncbi.nlm.nih.gov/compound/597767
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.benchchem.com/product/b1330712
https://pubchem.ncbi.nlm.nih.gov/compound/597767
https://www.biosynth.com/p/FE71062/4912-58-7-3-ethoxy-4-hydroxybenzyl-alcohol
https://www.biosynth.com/p/FE71062/4912-58-7-3-ethoxy-4-hydroxybenzyl-alcohol
https://en.wikipedia.org/wiki/Vanillyl_alcohol
https://www.benchchem.com/product/b1330712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Hazards: The primary hazard is serious eye irritation (H319).[6][12][13] It may also cause
skin irritation (H315) and respiratory irritation (H335).[13][14]

 Precautionary Measures:

o Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.
[13][14]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety glasses or goggles).[12][13][14]

o Handling: Wash hands and any exposed skin thoroughly after handling.[12][14] Avoid
breathing dust.[13][14]

o First Aid:

o Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention if irritation
persists.[12][13]

o Skin Contact: Wash off with plenty of soap and water. If skin irritation occurs, get medical
advice.[13]

o Inhalation: Remove the person to fresh air and keep comfortable for breathing. Call a
poison center or doctor if you feel unwell.[12][13]

This substance is intended for research and development purposes only and is not for
medicinal, household, or veterinary use.[1][12]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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